Cas no 96522-37-1 (1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid)

1-[(Benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid is a protected pyrrolidine derivative widely used in peptide synthesis and medicinal chemistry. The benzyloxycarbonyl (Cbz) group serves as a versatile protecting group for amines, offering stability under acidic and basic conditions while allowing selective deprotection via hydrogenolysis. The 4-methoxy substitution enhances steric and electronic modulation, making it valuable for structural diversification in drug design. This compound is particularly useful in the preparation of constrained peptidomimetics and chiral building blocks, owing to its rigid pyrrolidine scaffold and functional handles for further derivatization. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid structure
96522-37-1 structure
Product Name:1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid
CAS No:96522-37-1
MF:C14H17NO5
MW:279.288484334946
MDL:MFCD09934785
CID:751405
PubChem ID:12849519
Update Time:2025-10-14

1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pyrrolidinedicarboxylic acid, 4-methoxy-, 1-(phenylmethyl) ester,(2S,4R)-
    • (2S,4R)-1-[(BENZYLOXY)CARBONYL]-4-METHOXYPYRROLIDINE-2-CARBOXYLIC ACID
    • SRQAKAAEVLROCY-NEPJUHHUSA-N
    • (2S,4R)-1-benzyloxycarbonyl-4-methoxyproline
    • 4beta-Methoxypyrrolidine-1,2alpha-dicarboxylic acid 1-benzyl ester
    • (2S,4R)-1-[(benzyloxy)carbonyl]-4-methoxy-2-pyrrolidinecarboxylic acid
    • (2S,4R)-1-[(benzyloxy) carbonyl]-4-methoxy-2-pyrrolidinecarboxylic acid
    • 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid
    • MDL: MFCD09934785
    • Inchi: 1S/C14H17NO5/c1-19-11-7-12(13(16)17)15(8-11)14(18)20-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3,(H,16,17)/t11-,12+/m1/s1
    • InChI Key: SRQAKAAEVLROCY-NEPJUHHUSA-N
    • SMILES: O(C)[C@H]1CN(C(=O)OCC2C=CC=CC=2)[C@H](C(=O)O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Topological Polar Surface Area: 76.1

1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid Pricemore >>

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Additional information on 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid (CAS No. 96522-37-1)

1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid (CAS No. 96522-37-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and methoxy-substituted pyrrolidine backbone, make it a valuable intermediate for peptide synthesis and drug development. This compound has garnered significant attention due to its role in modulating biological activity and enhancing drug delivery systems.

In recent years, the demand for pyrrolidine derivatives like 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid has surged, driven by advancements in protease inhibitor design and peptide-based therapeutics. Researchers frequently search for "Cbz-protected amino acid analogs" or "4-methoxypyrrolidine applications," reflecting its relevance in modern medicinal chemistry. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further elevates its importance in producing high-purity peptides for clinical studies.

The synthesis of CAS No. 96522-37-1 involves multi-step organic reactions, including carboxylation and selective etherification, to achieve optimal yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical standards. Its stability under mild acidic conditions makes it suitable for deprotection strategies in complex molecular architectures.

From an industrial perspective, 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid is often discussed alongside "green chemistry alternatives" and "scalable synthetic routes," addressing environmental concerns and cost efficiency. Innovations in catalytic hydrogenation and biocatalysis have further optimized its production, aligning with the global push for sustainable manufacturing practices.

In summary, CAS No. 96522-37-1 exemplifies the intersection of structural versatility and pharmaceutical utility. Its applications span from peptide drugs to enzyme inhibitors, making it a cornerstone in both academic and industrial research. As the scientific community continues to explore "pyrrolidine-based drug design," this compound remains a focal point for innovation.

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